N-[4-(1H-benzimidazol-2-yl)phenyl]butanamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C17H17N3O/c1-2-5-16(21)18-13-10-8-12(9-11-13)17-19-14-6-3-4-7-15(14)20-17/h3-4,6-11H,2,5H2,1H3,(H,18,21)(H,19,20)
• InChI Key: YENUQJUWLMKXCA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

Benzimidazole derivatives are of particular interest due to their diverse biological activity and clinical applications. This ring system is present in various antiparasitic, fungicidal, anthelmintic, and anti-inflammatory drugs.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be characterized by spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives typically involve the use of reactive intermediates.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be determined using various spectroscopic techniques.

Scientific Research Applications

Pharmaceuticals and Drug Development

• . Its unique structure may contribute to its activity against cancer cells.
• . Understanding its mechanism of action could lead to novel tuberculosis treatments.

Materials Science and Catalysis

• . These applications span areas such as solar cells, optical materials, and catalysis.
• . These materials have potential applications in data storage and quantum technologies.

Biological and Biochemical Research

• . Elastase plays a role in various diseases, including lung disorders.

Chemical Synthesis and Methodology

• Regiocontrolled Synthesis of Substituted Imidazoles : N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)butyramide belongs to the imidazole family. . These methods contribute to the development of functional molecules.

Optical Applications

• . Their absorption and emission properties are crucial in these contexts.

Antimicrobial Agents

• . Understanding their mode of action could aid in developing new antimicrobial agents.

Mechanism of Action

Target of Action

Compounds containing the benzimidazole nucleus are known to interact with various proteins and enzymes . They have been extensively utilized as a drug scaffold in medicinal chemistry due to their broad range of biological properties .

Mode of Action

Benzimidazole derivatives are known to exhibit a multitude of pharmacological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity . The compound’s interaction with its targets likely results in changes that contribute to these effects.

Biochemical Pathways

Benzimidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological properties . The downstream effects of these interactions contribute to the compound’s pharmacological activities.

Result of Action

Benzimidazole derivatives are known to exhibit a multitude of pharmacological activities, suggesting that the compound’s action results in significant molecular and cellular effects .

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives would depend on the specific compound. Some benzimidazole derivatives are used in drugs and have been tested for safety.

Future Directions

The future directions in the study of benzimidazole derivatives could involve the development of new synthetic methodologies and the exploration of their diverse biological activities.